2-Chlorobenzyl alcohol
Overview
Description
2-Chlorobenzyl alcohol is a chemical compound with the molecular formula ClC6H4CH2OH . It is a solid substance at 20°C and has a molecular weight of 142.58 . It is a possible intermediate formed during the metabolism of 2-chloromandelic acid . Major urinary metabolites of 2-chlorobenzyl alcohol in rats were 2-chlorohippuric acid, 2-chlorobenzyl cysteine, 2-chlorobenzoic acid, and 2-chlorobenzyl glucuronic acid .
Molecular Structure Analysis
The molecular structure of 2-Chlorobenzyl alcohol consists of a benzene ring with a chlorine atom and a benzyl alcohol group attached to it . The molecule contains a total of 16 bonds, including 9 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 hydroxyl group, and 1 primary alcohol .Physical And Chemical Properties Analysis
2-Chlorobenzyl alcohol has a density of 1.2±0.1 g/cm³, a boiling point of 230.0±0.0 °C at 760 mmHg, and a melting point of 69-71 °C . It is soluble in chloroform . The compound has a molar refractivity of 37.6±0.3 cm³, a polar surface area of 20 Ų, and a molar volume of 115.2±3.0 cm³ .Scientific Research Applications
Pharmaceutical Applications
2-Chlorobenzyl alcohol: is utilized as a chemical intermediate in the synthesis of pharmaceutical compounds. It serves as a precursor for the production of various drugs, including those with antibacterial and antifungal properties . Its derivatives are also explored for potential use in medications for central nervous system disorders.
Organic Synthesis
In organic chemistry, 2-Chlorobenzyl alcohol is employed in the synthesis of complex organic molecules. It can undergo reactions such as etherification, esterification, and oxidation to form corresponding ethers, esters, and aldehydes, which are valuable in synthesizing a wide range of organic compounds .
Material Science
This compound finds its application in material science as a starting material for the synthesis of various polymers and resins. Its ability to react with different agents allows for the creation of materials with specific desired properties, such as increased durability or chemical resistance .
Analytical Chemistry
2-Chlorobenzyl alcohol: is used as a standard or reference compound in chromatography and mass spectrometry. Its well-defined physical and chemical properties make it suitable for calibrating instruments and validating analytical methods .
Biochemistry
In biochemistry research, 2-Chlorobenzyl alcohol is used to study enzyme-catalyzed reactions. It acts as a substrate for enzymes like alcohol dehydrogenases, which are crucial for understanding metabolic pathways in organisms .
Environmental Science
Due to its solubility characteristics, 2-Chlorobenzyl alcohol is studied for its environmental impact, particularly its mobility in water systems and potential effects on aquatic life. It is also used to understand the biodegradation processes of chlorinated organic compounds in the environment .
Agrochemical Synthesis
It is also an intermediate in the synthesis of agrochemicals. The chlorinated benzyl group of 2-Chlorobenzyl alcohol can be incorporated into pesticides and herbicides, enhancing their effectiveness against various pests and weeds .
Biomedical Research
In the field of biomedical research, 2-Chlorobenzyl alcohol is explored for its antiseptic properties. It is investigated for use in disinfectants and antiseptic formulations that can be applied in medical settings to prevent infections .
properties
IUPAC Name |
(2-chlorophenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClO/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBYQPPXEXWRMQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CO)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2075132 |
Source
|
| Record name | 2-Chlorobenzenemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2075132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chlorobenzyl alcohol | |
CAS RN |
17849-38-6, 29349-22-2 |
Source
|
| Record name | 2-Chlorobenzyl alcohol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17849-38-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chlorobenzyl alcohol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017849386 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenemethanol, ar-chloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029349222 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Chlorobenzenemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2075132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chlorobenzyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.986 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Chlorobenzenemethanol | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U3BR8W8F7X | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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